Cas no 2059975-92-5 (3-methyl-2-3-(trifluoromethoxy)phenylfuran)

• Product Name: 3-methyl-2-3-(trifluoromethoxy)phenylfuran
• CAS No: 2059975-92-5
• MF: C₁₂H₉F₃O₂
• MW: 242.193874120712
• MDL: MFCD30476921
• CID: 5212273
• PubChem ID: 125425559
• Update Time: 2025-08-05

3-methyl-2-3-(trifluoromethoxy)phenylfuran Chemical and Physical Properties

Names and Identifiers

• Furan, 3-methyl-2-[3-(trifluoromethoxy)phenyl]-
• 3-methyl-2-3-(trifluoromethoxy)phenylfuran

• MDL： MFCD30476921
• Inchi： 1S/C12H9F3O2/c1-8-5-6-16-11(8)9-3-2-4-10(7-9)17-12(13,14)15/h2-7H,1H3
• InChI Key： KAIQGSDXHYRRJW-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1=CC=CC(OC(F)(F)F)=C1

Additional information on 3-methyl-2-3-(trifluoromethoxy)phenylfuran

Introduction to 3-Methyl-2-(3-(trifluoromethoxy)phenyl)furan (CAS No. 2059975-92-5)

3-Methyl-2-(3-(trifluoromethoxy)phenyl)furan (CAS No. 2059975-92-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furans, which are five-membered heterocyclic compounds containing an oxygen atom and a double bond. The presence of the trifluoromethoxy group and the methyl substituent imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 3-methyl-2-(3-(trifluoromethoxy)phenyl)furan consists of a furan ring fused with a substituted phenyl group. The trifluoromethoxy group, specifically, is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This characteristic is particularly important in drug design, where subtle changes in molecular structure can significantly impact pharmacological activity.

Recent studies have explored the potential therapeutic applications of 3-methyl-2-(3-(trifluoromethoxy)phenyl)furan. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-methyl-2-(3-(trifluoromethoxy)phenyl)furan has also shown potential in cancer research. A study in the journal Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its therapeutic potential, 3-methyl-2-(3-(trifluoromethoxy)phenyl)furan has been studied for its use as a building block in organic synthesis. Its unique structure makes it a versatile intermediate for the synthesis of more complex molecules. For example, researchers have used this compound to develop novel ligands for metal-catalyzed reactions and to synthesize bioactive natural products.

The synthesis of 3-methyl-2-(3-(trifluoromethoxy)phenyl)furan typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-trifluoromethoxybenzaldehyde with 2-bromopropene followed by cyclization under appropriate conditions. Advances in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for both academic and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a cool, dry place away from incompatible materials.

The future outlook for 3-methyl-2-(3-(trifluoromethoxy)phenyl)furan is promising. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry. As more studies are conducted, it is likely that this compound will find its way into clinical trials and eventually into therapeutic use.